Cas no 888458-90-0 (3-ethyl-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one)

• Product Name: 3-ethyl-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one
• CAS No: 888458-90-0
• MF: C₂₀H₂₄N₄O₂S
• MW: 384.495162963867
• CID: 6530097
• Update Time: 2025-06-20

3-ethyl-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one
• 3-ethyl-2-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]sulfanyl-5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C20H24N4O2S/c1-3-24-19(26)18-17(14-6-4-5-7-15(14)21-18)22-20(24)27-12-16(25)23-10-8-13(2)9-11-23/h4-7,13,21H,3,8-12H2,1-2H3
• InChI Key： MGJCPKSVFDIGPI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2N=C(SCC(N3CCC(C)CC3)=O)N(CC)C(=O)C1=2

Additional information on 3-ethyl-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido5,4-bindol-4-one

3-Ethyl-2-{2-(4-Methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one: A Comprehensive Overview

3-Ethyl-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 888458-90-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidoindoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent research advancements of this compound.

Structural Characteristics

The molecular structure of 3-ethyl-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one is characterized by a pyrimidoindole core fused with a sulfanyl group and a substituted piperidine moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The pyrimidoindole scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The sulfanyl group and the 4-methylpiperidine moiety further enhance the compound's lipophilicity and bioavailability.

Synthesis Methods

The synthesis of 3-ethyl-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one involves several key steps. One common approach is the condensation of an appropriate indole derivative with a pyrimidine precursor followed by functional group modifications. For instance, the reaction of 3-hydroxyindole with ethyl 2-chloroacetate yields an intermediate that can be further transformed into the target compound through subsequent reactions involving piperidine and sulfanyl groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

Biological Activities

3-Ethyl-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one has been extensively studied for its potential therapeutic applications. One of its most notable activities is its anti-inflammatory effect. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-Ethyl-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one has demonstrated potent antitumor activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/Akt and MAPK. These findings suggest that this compound could be developed as a novel anticancer agent.

Clinical Trials and Future Prospects

The promising preclinical results of 3-Ethyl-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one have led to its evaluation in early-phase clinical trials. Initial clinical data have shown favorable safety profiles and preliminary evidence of efficacy in patients with certain types of cancer and inflammatory conditions. Ongoing research aims to further elucidate the mechanism of action and optimize dosing regimens for this compound.

Recent Research Advancements

Recent studies have explored the potential synergistic effects of 3-Ethyl-2-{2-(4-methylpiperidin-1-yl)-2-oxoethylsulfanyl}-3H,4H,5H-pyrimido[5,4-b]indol-4-one when combined with other therapeutic agents. For example, combination therapy with conventional chemotherapy drugs has shown enhanced antitumor activity in preclinical models. Additionally, efforts are underway to develop prodrugs and drug delivery systems that can improve the pharmacokinetic properties and reduce side effects associated with this compound.

Conclusion

3-Ethyl-2-{2-(4-methylpiperidin-1-y l)-2-o xoeth ylsul fany l}-3 H , 4 H , 5 H -pyr im id o [ 5 , 4 - b ] i nd ol - 4 - one strong > (CAS No . 888 88 -90 -0 ) i s a no ta ble c om p ou nd w it h i m po rt an t t he ra peu tic po te nt ia l . I ts u ni qu e s tr uc tu ra l fe at ur es , s y n th et ic f le xi bi li ty , an d di ve rs e bi ol og ic al ac ti vi ti es ma ke i t a va lu ab le t ar ge t fo r fu rt he r r es ea rc h an d d ru g de ve lo pm en t . A s re se ar ch co nt in ue s , i t i s ex pe ct ed th at th is c om p ou nd wi ll pl ay a si gn ifi ca nt ro le i n ad dr es si ng va ri ou s me di ca l co nd it io ns . p >